3-Methylbenzyl bromide
3-Methylbenzyl bromide
Brand Name:
Vulcanchem
CAS No.:
620-13-3
VCID:
VC20864965
InChI:
InChI=1S/C8H9Br/c1-7-3-2-4-8(5-7)6-9/h2-5H,6H2,1H3
SMILES:
CC1=CC(=CC=C1)CBr
Molecular Formula:
C8H9Br
Molecular Weight:
185.06 g/mol
3-Methylbenzyl bromide
CAS No.: 620-13-3
Cat. No.: VC20864965
Molecular Formula: C8H9Br
Molecular Weight: 185.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 620-13-3 |
|---|---|
| Molecular Formula | C8H9Br |
| Molecular Weight | 185.06 g/mol |
| IUPAC Name | 1-(bromomethyl)-3-methylbenzene |
| Standard InChI | InChI=1S/C8H9Br/c1-7-3-2-4-8(5-7)6-9/h2-5H,6H2,1H3 |
| Standard InChI Key | FWLWTILKTABGKQ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)CBr |
| Canonical SMILES | CC1=CC(=CC=C1)CBr |
| Boiling Point | 212.5 °C |
| Colorform | Liquid |
| Flash Point | 82 °C (180 °F) - closed cup |
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